5-Amino-N,N'-bis[2,3-bis(acetyloxy)propyl]-2,4,6-triiodo-N,N'-dimethyl-1,3-benzenedicarboxamide

• IUPAC Name: [2-acetyloxy-3-[[3-amino-5-[2,3-diacetyloxypropyl(methyl)carbamoyl]-2,4,6-triiodobenzoyl]-methylamino]propyl] acetate
• InChI: InChI=1S/C24H30I3N3O10/c1-11(31)37-9-15(39-13(3)33)7-29(5)23(35)17-19(25)18(21(27)22(28)20(17)26)24(36)30(6)8-16(40-14(4)34)10-38-12(2)32/h15-16H,7-10,28H2,1-6H3
• InChI Key: SOIDLTXGVBBTRF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(CN(C)C(=O)C1=C(C(=C(C(=C1I)N)I)C(=O)N(C)CC(COC(=O)C)OC(=O)C)I)OC(=O)C
• Molecular Formula: C24H30I3N3O10
• DSSTOX Substance ID: DTXSID70746988
• Molecular Weight: 901.2 g/mol
• CAS RN: 610783-35-2

Description

5-Amino-N,N'-bis[2,3-bis(acetyloxy)propyl]-2,4,6-triiodo-N,N'-dimethyl-1,3-benzenedicarboxamide, also known as 5-Amino-N,N'-bis[2,3-bis(acetyloxy)propyl]-2,4,6-triiodo-N,N'-dimethyl-1,3-benzenedicarboxamide, is a useful research compound. Its molecular formula is C24H30I3N3O10 and its molecular weight is 901.228. The purity is usually 95%.
BenchChem offers high-quality 5-Amino-N,N'-bis[2,3-bis(acetyloxy)propyl]-2,4,6-triiodo-N,N'-dimethyl-1,3-benzenedicarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Amino-N,N'-bis[2,3-bis(acetyloxy)propyl]-2,4,6-triiodo-N,N'-dimethyl-1,3-benzenedicarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Non-Ionic X-ray Contrast Media

5-Amino-N,N’-bis[2,3-bis(acetyloxy)propyl]-2,4,6-triiodo-N,N’-dimethyl-1,3-benzenedicarboxamide: . These contrast agents are crucial in medical imaging, as they enhance the visibility of internal structures in X-ray-based imaging techniques such as computed tomography (CT) scans. They are preferred over ionic contrast media due to their lower osmolality and reduced risk of adverse reactions.

Diagnostic Imaging Enhancement

. These agents are used extensively in diagnostic imaging to improve the clarity and contrast of images. This allows for more accurate diagnosis of conditions such as vascular diseases, tumors, and internal bleeding.

Synthesis of Iohexol

. The compound is a critical precursor in the synthesis of iohexol, enabling its production on an industrial scale.

Production of Ioversol

. It is particularly used in peripheral and coronary angiography. The compound’s role in the synthesis of ioversol is pivotal due to its high iodine content, which is essential for the radiopaque properties of the agent.

Intermediate for Iodixanol

. The compound is used in the preparation of iodixanol, contributing to its safety profile and making it suitable for a wide range of patients, including those with renal impairment.

Improved Synthesis Processes

. These processes aim to enhance the iodination reaction efficiency, reduce toxicity and pollution, and lower production costs. This has significant implications for the pharmaceutical industry, making the production of contrast agents more sustainable and cost-effective.